Cas no 921790-22-9 (N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide)

N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide structure
921790-22-9 structure
Product Name:N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
CAS No:921790-22-9
MF:C19H18FN5OS
MW:383.44252538681
CID:6441868
Update Time:2025-05-19

N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
    • N-(2-fluorophenyl)-2-[[7-(4-methylphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
    • Inchi: 1S/C19H18FN5OS/c1-13-6-8-14(9-7-13)24-10-11-25-18(24)22-23-19(25)27-12-17(26)21-16-5-3-2-4-15(16)20/h2-9H,10-12H2,1H3,(H,21,26)
    • InChI Key: PDLINVQBVZIIBV-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1F)(=O)CSC1=NN=C2N(C3=CC=C(C)C=C3)CCN21

N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Pricemore >>

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N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Related Literature

Additional information on N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide

N-(2-Fluorophenyl)-2-{7-(4-Methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS No. 921790-22-9): An Overview

N-(2-Fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS No. 921790-22-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the imidazo[2,1-c][1,2,4]triazol core and the fluorophenyl substituent, contribute to its distinct pharmacological properties.

The imidazo[2,1-c][1,2,4]triazol scaffold is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. This scaffold has been extensively studied for its potential as an inhibitor of enzymes and receptors involved in various diseases. The presence of the fluorophenyl group further enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide in the treatment of neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides. This finding is particularly significant given the critical role of amyloid-beta aggregation in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a valuable therapeutic option for inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Moreover, the safety profile of N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further clinical development.

In conclusion, N-(2-fluorophenyl)-2-{7-(4-methylphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS No. 921790-22-9) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutics targeting neurodegenerative disorders and inflammatory diseases. Ongoing research continues to explore its full potential and optimize its pharmacological properties for clinical applications.

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